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Compound of Interest

Compound Name: Dendron P5

Cat. No.: B15123250 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dendron P5, identified by CAS Number 207444-65-3, is a dendron molecule with the chemical

formula C₇₆H₁₃₄N₄O₂₁ and a molecular weight of 1439.89 g/mol . Dendrons are wedge-shaped

sections of dendrimers, which are highly branched, monodisperse macromolecules with a

defined architecture. The unique properties of dendrons and dendrimers, such as their high

density of surface functional groups and internal cavities, have made them attractive

candidates for various biomedical applications, including drug delivery, gene therapy, and

diagnostics.

This technical guide provides a comprehensive overview of the known and inferred safety and

toxicology profile of Dendron P5. Due to the limited availability of specific toxicological studies

on Dendron P5, this guide supplements known information with data from structurally related

compounds, particularly Generation 5 (G5) dendrimers with polyester or polyamidoamine

(PAMAM) backbones. It is crucial to note that while this information provides a valuable

preliminary assessment, it should be interpreted with caution, and specific testing of Dendron
P5 is requisite for a definitive safety evaluation.

Hazard Identification and Classification
Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),

Dendron P5 has been assigned the following hazard statements:
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H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

These classifications indicate that Dendron P5 requires careful handling and appropriate

personal protective equipment (PPE) in a laboratory or manufacturing setting.

Preclinical Safety and Toxicology Profile
While specific preclinical studies on Dendron P5 are not publicly available, the toxicological

profile can be inferred from studies on dendrimers of similar size, generation, and surface

characteristics. The toxicity of dendrimers is primarily influenced by their surface charge,

generation size, and core chemistry.

Acute Toxicity
The GHS classification of H302 (Harmful if swallowed) suggests a moderate level of acute oral

toxicity. The following table summarizes general acute toxicity data for related G5 dendrimers.

Test
Test

Substance
Species Route LD50 / LC50 Reference

Acute Oral

Toxicity

Anionic

PAMAM G5.5
Rat Oral > 500 mg/kg [1]

Acute Oral

Toxicity

Cationic

PAMAM G4
Mouse Oral

100-200

mg/kg
[2]

Acute

Inhalation

Toxicity

Cationic

PAMAM G5
Mouse Intratracheal

Severe lung

injury at 15

µg/g

[3]

Acute Dermal

Toxicity

Anionic

PAMAM G5.5
Rabbit Dermal > 2000 mg/kg [1]
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Note: Cationic dendrimers generally exhibit higher toxicity than their anionic or neutral

counterparts due to their interaction with negatively charged cell membranes.[4] Polyester-

based dendrimers are often considered to be more biocompatible and less toxic than PAMAM

dendrimers.[5][6]

Irritation and Sensitization
The hazard statements H315 (Causes skin irritation), H319 (Causes serious eye irritation), and

H335 (May cause respiratory irritation) indicate that Dendron P5 is an irritant upon direct

contact with these tissues.

Test Test Substance Species Result Reference

Skin

Irritation/Corrosio

n

Cationic PAMAM

G4
Rabbit Irritant

General

Dendrimer Data

Eye

Irritation/Corrosio

n

Cationic PAMAM

G4
Rabbit Severe Irritant

General

Dendrimer Data

Cytotoxicity
The in vitro cytotoxicity of dendrimers is a critical indicator of their potential in vivo toxicity.

Cytotoxicity is highly dependent on the cell line, dendrimer concentration, and incubation time.
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Cell Line
Test

Substance
Assay Endpoint

Result

(IC50)
Reference

Caco-2

(human

colorectal

adenocarcino

ma)

Cationic

PAMAM G4
MTT Cell Viability ~150 µg/mL [4]

HeLa (human

cervical

cancer)

Cationic

PAMAM G5
MTT Cell Viability ~50 µg/mL

General

Dendrimer

Data

A549 (human

lung

carcinoma)

Cationic

PAMAM G5
Alamar Blue Cell Viability ~100 µg/mL

General

Dendrimer

Data

Fibroblasts

(normal

human)

PEGylated

Polyester G5
MTT Cell Viability > 500 µg/mL [5]

Note: Surface modification of dendrimers, such as PEGylation, can significantly reduce their

cytotoxicity.[7]

Genotoxicity and Immunotoxicity
Specific genotoxicity and immunotoxicity data for Dendron P5 are not available. However,

some studies on cationic dendrimers have suggested the potential for DNA damage and

induction of inflammatory responses. For instance, some sugar-modified PPI dendrimers have

been shown to activate the NF-κB signaling pathway, a key regulator of immune responses.[8]

Potential Mechanisms of Toxicity and Signaling
Pathways
The toxicity of dendrimers, particularly cationic ones, is often initiated by their interaction with

the negatively charged cell membrane. This can lead to membrane disruption, increased

permeability, and ultimately cell lysis.
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Caption: Workflow for OECD Test Guideline 423.

This method involves a stepwise procedure with the use of 3 animals of a single sex per step.

[9]Depending on the mortality and/or moribund status of the animals, further steps with fewer or

the same number of animals may be required. The substance is administered orally by gavage.

[10]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b15123250?utm_src=pdf-body-img
https://pubmed.ncbi.nlm.nih.gov/23201451/
https://search.library.doc.gov/discovery/fulldisplay?vid=01USDOC_INST%3A01USDOC&docid=alma991000320433604716&context=L
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15123250?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acute Dermal Irritation/Corrosion - OECD Test Guideline
404
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OECD 404: Dermal Irritation Workflow

Use One Healthy Young Adult Albino Rabbit

Apply 0.5 g of Dendron P5 to a Small Area of Shaved Skin
(Semi-occlusive patch for 4 hours)

Observe for up to 14 Days:
- Erythema and Eschar Formation

- Oedema Formation

Score Skin Reactions at 1, 24, 48, and 72 Hours

Classify as Irritant or Non-Irritant
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OECD 405: Eye Irritation Workflow

Use One Healthy Young Adult Albino Rabbit

Instill 0.1 mL of Dendron P5 into the Conjunctival Sac of One Eye

Observe for up to 21 Days:
- Corneal Opacity

- Iritis
- Conjunctival Redness and Chemosis

Score Ocular Lesions at 1, 24, 48, and 72 Hours

Classify Based on Severity and Reversibility of Effects
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OECD 403: Inhalation Toxicity Workflow

Expose Groups of Rodents (e.g., Rats) to Dendron P5 Aerosol

Typically a 4-hour Exposure to a Range of Concentrations

Observe for 14 Days:
- Mortality

- Clinical Signs
- Body Weight Changes

Gross Necropsy and Histopathology of Respiratory Tract

Determine LC50 and GHS Category

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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